3-(Dimethylphosphoryl)benzonitrile
Overview
Description
3-(Dimethylphosphoryl)benzonitrile is a useful research compound. Its molecular formula is C9H10NOP and its molecular weight is 179.16 g/mol. The purity is usually 95%.
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Scientific Research Applications
Charge-Transfer Dynamics
4-(Dimethylamino)benzonitrile (DMABN) has been extensively studied for its photoinduced charge-transfer (CT) properties. Research using ultraviolet femtosecond stimulated Raman spectroscopy (FSRS) has probed the ultrafast intramolecular CT process of DMABN, revealing detailed dynamics of the CT state (Rhinehart, Challa, & McCamant, 2012).
Solvent Interactions and Molecular Structure
Studies on benzonitrile derivatives, including the impact of substituents on molecular structure, provide insights into solvent interactions and electronic properties. For instance, research on the benzonitrile adduct of copper(II) trichloroacetate explored the copper(II)–benzonitrile bond through X-ray crystallography and IR spectroscopy (Nakashima, Mikuriya, & Muto, 1985).
Application in Solar Cells
Benzonitrile-based electrolytes have shown potential in enhancing the performance of Dye Sensitized Solar Cells (DSSCs). Studies have demonstrated that benzonitrile as an electrolyte solvent can ensure long-term stability and efficiency in solar cells (Latini, Aldibaja, Cavallo, & Gozzi, 2014).
Catalysis and Organic Synthesis
Benzonitrile derivatives are also used in organic synthesis and catalysis. For example, reaction studies involving 1,3-dienes with bis(benzonitrile)palladium dichloride highlight the role of benzonitrile in complex organic reactions (Åkermark, Bäckvall, Löwenborg, & Zetterberg, 1979).
Environmental Biodegradation
Fusarium solani, a fungus capable of utilizing benzonitrile as a carbon and nitrogen source, has been studied for its role in the biodegradation of aromatic nitriles. This research is significant for understanding the environmental breakdown of nitrilic compounds (Harper, 1977).
Fluorescence and Photophysics
Investigations into the fluorescence properties of benzonitrile derivatives, such as dual fluorescence and charge-transfer states, provide valuable insights into photophysical processes. These studies have implications for the development of fluorescent materials and sensors (Rotkiewicz, Grellmann, & Grabowski, 1973).
properties
IUPAC Name |
3-dimethylphosphorylbenzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10NOP/c1-12(2,11)9-5-3-4-8(6-9)7-10/h3-6H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HFNCFDRBMPXZDD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CP(=O)(C)C1=CC=CC(=C1)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10NOP |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Dimethylphosphoryl)benzonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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